Cas no 65216-93-5 (3-ethoxy-2H-chromen-2-one)

• Product Name: 3-ethoxy-2H-chromen-2-one
• CAS No: 65216-93-5
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 1688144
• PubChem ID: 182475
• Update Time: 2025-04-21

3-ethoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-2H-chromen-2-one
• ethoxycoumarin
• 3-ethoxychromen-2-one
• 3-Ethoxy-1-benzopyran-2-one
• DTXSID70215523
• 65216-93-5
• SCHEMBL210314

• Inchi： 1S/C11H10O3/c1-2-13-10-7-8-5-3-4-6-9(8)14-11(10)12/h3-7H,2H2,1H3
• InChI Key： PPGXDBJURPEKDZ-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=CC1=2)OCC)=O

Computed Properties

• Exact Mass: 190.063
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives